molecular formula C19H16O5 B11152750 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one

Cat. No.: B11152750
M. Wt: 324.3 g/mol
InChI Key: OWPAPZAUGQKLAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one is a coumarin derivative characterized by a 4-methyl-substituted coumarin core and a 3-methoxyphenyl ketone group linked via an oxoethoxy chain. For instance, EMAC10163k is prepared by reacting a coumarin precursor with 2-bromo-3-methoxyacetophenone in acetonitrile using potassium carbonate as a base, yielding 55.3% of a white solid with a melting point of 157–160°C .

Properties

Molecular Formula

C19H16O5

Molecular Weight

324.3 g/mol

IUPAC Name

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methylchromen-2-one

InChI

InChI=1S/C19H16O5/c1-12-8-19(21)24-18-10-15(6-7-16(12)18)23-11-17(20)13-4-3-5-14(9-13)22-2/h3-10H,11H2,1-2H3

InChI Key

OWPAPZAUGQKLAY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)C3=CC(=CC=C3)OC

Origin of Product

United States

Preparation Methods

The synthesis of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one typically involves multicomponent reactions. One common method is the condensation of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one with 4-methoxyphenylglyoxal and Meldrum’s acid . The reaction proceeds in two steps: initial interaction of the starting materials in acetonitrile (MeCN) followed by the formation of the target compound in acidic media . This method allows for the efficient production of the compound with a high yield.

Chemical Reactions Analysis

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity, binding to receptors, or interfering with cellular signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Physical Properties

The position of the methoxy group on the phenyl ring significantly impacts physical properties. Key comparisons include:

Compound Substituent Position Yield (%) Melting Point (°C) Key Structural Features Source
EMAC10163k 3-Methoxyphenyl 55.3 157–160 4,8-Dimethyl, acetate at C3
EMAC10163i Phenyl (no methoxy) 46.0 182–184 4,8-Dimethyl, acetate at C3
3-(2-Methoxyphenyl)-2-methyl-7-...* 2-Methoxyphenyl 2-Methyl, 4H-chromen-4-one core
4-(4-Methoxyphenyl)-7-...† 4-Methoxyphenyl 4-Methylphenyl ketone linkage

Observations :

  • Methoxy Position: The 3-methoxy derivative (EMAC10163k) has a lower melting point than the non-methoxy analog (EMAC10163i), suggesting reduced crystallinity due to steric or electronic effects .
A. Antitumor Activity
  • EMAC10163 Series : Derivatives with 3-methoxyphenyl (EMAC10163k) or biphenyl (EMAC10163g) groups inhibit tumor-associated carbonic anhydrases, though IC50 values are unspecified .
  • N1-(Coumarin-7-yl) Amidrazones : Compound 3n in shows potent activity against MCF-7 and K562 cells (IC50 = 20.2 and 9.3 μM, respectively), highlighting the role of piperazine and nitroimidazole substituents .
B. Nitric Oxide (NO) Donor Hybrids
  • Dinitroazetidine-Coumarins (): Compounds like 4 (m.p. 70–71.9°C) incorporate NO-donor dinitroazetidine groups, showing anti-cholestasis activity. The absence of such groups in the target compound suggests divergent therapeutic applications .

Electronic and Steric Effects

  • 3-Methoxy vs.
  • Ketone Linkage : The oxoethoxy chain in the target compound is shared with EMAC10163i and EMAC10163h, but substituents like difluorophenyl (EMAC10163h, m.p. 188–190°C) increase polarity and melting points .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.